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Compound of Interest

Compound Name: N-Methylcyclohexylamine

Cat. No.: B046574

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physicochemical
properties of N-Methylcyclohexylamine, specifically its boiling and melting points. The
information presented herein is curated for researchers, scientists, and professionals in the
field of drug development who require precise data for modeling, synthesis, and formulation.
This document summarizes key quantitative data, outlines standardized experimental protocols
for the determination of these properties, and provides a visual representation of the
compound's phase transitions.

Physicochemical Data Summary

N-Methylcyclohexylamine is a secondary aliphatic amine that exists as a clear, colorless to
light yellow liquid at standard temperature and pressure.[1][2][3] Its physical state is dictated by
its melting and boiling points, which are critical parameters for its handling, storage, and
application in various chemical processes. The quantitative data for these properties are
summarized in the table below.
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Property Value Notes

At standard atmospheric

pressure (760 mmHg). Some

Boiling Point 149 °C
sources report values of 146.5
°C or 147 °C.[4][5]
This range indicates the
Melting Point -7t0-9°C temperature of transition from
a solid to a liquid state.[4]
Molecular Formula C7HisN
Molecular Weight 113.20 g/mol
Density 0.868 g/mL at 25 °C [5]
Flash Point 29 °C [6]
Clear, colorless to pale yellow
Appearance o [2][3]
liquid

Experimental Protocols

The determination of the boiling and melting points of N-Methylcyclohexylamine follows
standardized methodologies to ensure accuracy and reproducibility. The following are detailed
experimental protocols based on established guidelines, such as those from the Organisation
for Economic Co-operation and Development (OECD).

Determination of Boiling Point (OECD Guideline 103)

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[7][8] Several methods can be employed for this
determination.

1. Ebulliometer Method:

o Apparatus: An ebulliometer equipped with a condenser and a temperature-measuring device
(e.g., a calibrated thermometer or thermocouple).
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e Procedure:

o

The sample of N-Methylcyclohexylamine is placed in the ebulliometer.

[¢]

The apparatus is heated, and the liquid is brought to a steady boil.

[¢]

The temperature of the vapor-liquid equilibrium is recorded as the boiling point. The
reading should be taken when the temperature has remained stable for a set period.

o

The atmospheric pressure is recorded at the time of the measurement. If the pressure
deviates from standard pressure (101.325 kPa), a pressure correction should be applied.

2. Dynamic Method (Vapor Pressure Method):

e Apparatus: A suitable apparatus for measuring vapor pressure as a function of temperature.

e Procedure:

o The sample is placed in the apparatus, and the pressure is reduced.

o The sample is heated, and the temperature at which boiling occurs is recorded for a given
pressure.

o This process is repeated at various pressures.

o The boiling point at standard pressure is determined by interpolation from the vapor
pressure-temperature curve.

3. Distillation Method:

o Apparatus: Standard distillation apparatus with a flask, condenser, and a calibrated
thermometer.

e Procedure:

o A measured volume of N-Methylcyclohexylamine is placed in the distillation flask.
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o The liquid is heated to its boiling point, and the temperature of the vapor that distills is
recorded.

o The temperature range from the point at which the first drop of distillate falls into the
condenser to the point at which the highest temperature is reached is recorded. The
boiling point is typically reported as a range.

Determination of Melting Point (OECD Guideline 102)

The melting point is the temperature at which a substance transitions from a solid to a liquid
phase.[9][10][11] For a pure crystalline solid, this transition occurs over a narrow temperature
range.

1. Capillary Tube Method:

o Apparatus: A melting point apparatus with a heated block or bath, a calibrated thermometer,
and glass capillary tubes.

e Procedure:

o

A small, finely powdered sample of solidified N-Methylcyclohexylamine is packed into a
thin-walled capillary tube, sealed at one end.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as the
temperature approaches the expected melting point.

o The temperature at which the first signs of melting are observed and the temperature at
which the last solid particle disappears are recorded. This range is reported as the melting
point.[12]

2. Differential Scanning Calorimetry (DSC):
e Apparatus: A differential scanning calorimeter.

e Procedure:
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o Asmall, weighed amount of the sample is placed in a sample pan.
o The sample is subjected to a controlled temperature program (heating at a constant rate).

o The difference in heat flow between the sample and a reference pan is measured as a
function of temperature.

o The melting point is determined from the resulting thermogram, typically as the onset
temperature or the peak temperature of the melting endotherm.

Phase Transition Diagram

The following diagram illustrates the logical relationship between the physical states of N-
Methylcyclohexylamine as a function of temperature, based on its melting and boiling points
at standard pressure.
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Caption: Phase transitions of N-Methylcyclohexylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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